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Get Quote

The table below summarizes quantitative data for preparing agathisflavone stock solutions in DMSO.

Parameter Value Context / Notes Source

Solubility in DMSO 100
mg/mL

Equals 185.71 mM. Solution may require
ultrasonication.

[1]

Common Stock
Concentration

100 mM Prepared from pure compound and stored at -4°C,
protected from light.

[2]

Molecular Weight 538.46
g/mol

Chemical formula: C₃₀H₁₈O₁₀ [1]

Experimentally-Tested Working Concentrations

For your experimental design, here are effective concentrations of agathisflavone reported in recent studies

across different models.

Application / Model
Effective
Concentration

Key Findings / Effects Source

Glioblastoma (in vitro) 1 – 30 µM Dose-dependent reduction in cell viability;
5 µM reduced cell migration and

[3] [4]
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Application / Model
Effective
Concentration

Key Findings / Effects Source

modulated miRNA expression.

Neuroinflammation (in
vitro)

1 µM Modulated microglial activation, reduced

expression of inflammatory miR-146a and
miR-155.

[5]

Spinal Cord Injury (in
vivo rat)

10 mg/kg Administered intraperitoneally daily for 7
days; improved tissue repair and

modulated inflammation.

[2]

Pre-treatment of Stem
Cells (in vitro)

1 µM Added to culture medium every 2 days for

21 days to enhance pro-regenerative
properties.

[2]

Experimental Protocol: Preparing and Using
Agathisflavone

This workflow outlines the key steps for preparing agathisflavone working solutions from stock.
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Start: Prepare Agathisflavone Working Solution

1. Calculate mass of compound
needed for desired stock concentration.

2. Dissolve in DMSO.
Use ultrasonication to aid dissolution.

3. Aliquot and protect from light.
Store at -20°C or -80°C.

4. Dilute stock into cell culture medium
or in vivo vehicle to final working concentration.

5. Include vehicle control
(DMSO at same final concentration).

Final DMSO concentration in cell culture
should typically be ≤ 0.1%.

Click to download full resolution via product page

Frequently Asked Questions

What is the maximum recommended final concentration of DMSO in cell culture? For cell

culture experiments, the final DMSO concentration should typically be ≤ 0.1% to avoid cytotoxicity.

You must calculate the volume of your stock solution needed to achieve your desired agathisflavone

working concentration while staying under this DMSO threshold [3] [4].

How should I store agathisflavone stock solutions? Stock solutions should be aliquoted, protected

from light, and stored under nitrogen at low temperatures. One protocol specifies storage at -4°C
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for short-term use, while another recommends -80°C for 6 months or -20°C for 1 month [1] [2].

The compound precipitates when I add the stock to the aqueous medium. What should I do?

First, ensure your stock solution is completely clear after thawing and mixing. You can try a step-wise

dilution, first diluting the stock in a small volume of a compatible solvent like PEG300 before adding

it to the full volume of aqueous buffer or medium [1].

How do I select the right working concentration for my experiment? Start with concentrations

reported in studies with a similar biological model. It is crucial to perform a dose-response curve for

your specific cell line or model, ideally between 1 µM and 30 µM, to identify the optimal efficacy and

minimize toxicity [3] [4] [5].

Troubleshooting Guide

| Problem | Possible Cause | Solution | | :--- | :--- | :--- | | Unexpected toxicity in cell cultures | Final DMSO

concentration is too high. | Re-calculate and dilute stock to ensure DMSO is ≤0.1%. Include a vehicle

control with the same DMSO concentration. | [3] [4] | | Low solubility or precipitation | Rapid transition

from DMSO to aqueous buffer. | Use a co-solvent system for dilution (e.g., add DMSO stock to 40%

PEG300 first). Ensure solutions are at room temperature during preparation. | [1] | | Inconsistent results

between experiments | Compound degradation due to improper storage or repeated freeze-thaw cycles. |

Store stock solutions in small, single-use aliquots under nitrogen, protected from light at -80°C. Avoid

repeated freezing and thawing. | [1] |

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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